Cas no 14233-64-8 (2,3,5-Tri-O-benzyl-D-arabino-1,4-lactone)

2,3,5-Tri-O-benzyl-D-arabino-1,4-lactone is a protected lactone derivative of D-arabinose, widely used as a key intermediate in organic synthesis and carbohydrate chemistry. Its benzyl-protected hydroxyl groups enhance stability and selectivity during glycosylation and other functionalization reactions. This compound is particularly valuable in the synthesis of nucleosides, antibiotics, and complex oligosaccharides due to its stereochemical control and compatibility with various reaction conditions. The lactone moiety offers a versatile handle for further transformations, enabling efficient access to structurally diverse derivatives. Its high purity and well-defined stereochemistry make it a reliable building block for pharmaceutical and biochemical research applications.

2,3,5-Tri-O-benzyl-D-arabino-1,4-lactone structure

14233-64-8 structure

Product Name:2,3,5-Tri-O-benzyl-D-arabino-1,4-lactone

CAS No:14233-64-8

MF:C₂₆H₂₆O₅

MW:418.481647968292

MDL:MFCD28385181

CID:2657109

PubChem ID:11069790

Update Time:2025-10-08

2,3,5-Tri-O-benzyl-D-arabino-1,4-lactone Chemical and Physical Properties

Names and Identifiers

- rlac
- 2,3,5-tri-O-benzyl-D-arabino-γ-lactone
- 2-O,3-O,5-O-Tribenzyl-D-arabinoic acid γ-lactone
- 2-O,3-O,5-O-Tribenzyl-D-arabinoic acid 1,4-lactone
- 2,3,5-Tris-O-(phenylmethyl)-D-arabinonic acid gamma-lactone
- 3β,4α-Bis(benzyloxy)-5β-(benzyloxymethyl)tetrahydrofuran-2-one
- 3β,4α-Bis(benzyloxy)-5β-(benzyloxymethyl)-4,5-dihydrofuran-2(3H)-one
- 2,3,5-Tri-O-benzyl-D-arabino-1,4-lactone
- AKOS030567701
- (3S,4R,5R)-3,4-dibenzyloxy-5-(benzyloxymethyl)tetrahydrofuran-2-one
- AJ-804/11075022
- 14233-64-8
- GEO-04322
- SCHEMBL7525585
- BS-27342
- 3beta,4alpha-Bis(benzyloxy)-5beta-(benzyloxymethyl)tetrahydrofuran-2-one
- (3S,4R,5R)-3,4-bis(phenylmethoxy)-5-(phenylmethoxymethyl)oxolan-2-one
- (3S,4R,5R)-3,4-Bis(benzyloxy)-5-((benzyloxy)methyl)dihydrofuran-2(3H)-one
- 1,4-anhydro-2,3,5-tri-O-benzyl-1-oxo-D-arabinitol
- MT05389
- MDL： MFCD28385181
- Inchi： 1S/C26H26O5/c27-26-25(30-18-22-14-8-3-9-15-22)24(29-17-21-12-6-2-7-13-21)23(31-26)19-28-16-20-10-4-1-5-11-20/h1-15,23-25H,16-19H2/t23-,24-,25+/m1/s1
- InChI Key： LDHBSABBBAUMCZ-SDHSZQHLSA-N
- SMILES： O1C([C@H]([C@@H]([C@H]1COCC1C=CC=CC=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1)=O

Computed Properties

Exact Mass: 418.17802393g/mol
Monoisotopic Mass: 418.17802393g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 31
Rotatable Bond Count: 10
Complexity: 520
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.1
Topological Polar Surface Area: 54Å²

Experimental Properties

Density: 1.2±0.1 g/cm3
Melting Point: 70-70.5 ºC (ligroine ethyl acetate )
Boiling Point: 576.8±50.0 °C at 760 mmHg
Flash Point: 248.6±30.2 °C
Solubility: Insuluble (8.0E-3 g/L) (25 ºC),
Vapor Pressure: 0.0±1.6 mmHg at 25°C

2,3,5-Tri-O-benzyl-D-arabino-1,4-lactone Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2,3,5-Tri-O-benzyl-D-arabino-1,4-lactone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	T771375-100mg	2,3,5-Tri-O-benzyl-D-arabino-1,4-lactone	14233-64-8		100mg	$ 50.00	2022-06-02
TRC	T771375-500mg	2,3,5-Tri-O-benzyl-D-arabino-1,4-lactone	14233-64-8		500mg	$ 160.00	2022-06-02
TRC	T771375-1g	2,3,5-Tri-O-benzyl-D-arabino-1,4-lactone	14233-64-8		1g	$ 250.00	2022-06-02
Chemenu	CM344922-250mg	(3R,4S,5S)-3,4-bis(benzyloxy)-5-((benzyloxy)methyl)dihydrofuran-2(3H)-one	14233-64-8	95%+	250mg	$129	2023-02-18
Chemenu	CM344922-1g	(3R,4S,5S)-3,4-bis(benzyloxy)-5-((benzyloxy)methyl)dihydrofuran-2(3H)-one	14233-64-8	95%+	1g	$258	2023-02-18
eNovation Chemicals LLC	Y0990759-1g	(3R,4S,5S)-3,4-bis(benzyloxy)-5-(benzyloxymethyl)dihydrofuran-2(3H)-one	14233-64-8	95%	1g	$645	2024-08-02
A2B Chem LLC	AE66942-250mg	2,3,5-Tri-o-benzyl-d-arabino-1,4-lactone	14233-64-8	95%	250mg	$108.00	2024-04-20
A2B Chem LLC	AE66942-1g	2,3,5-Tri-o-benzyl-d-arabino-1,4-lactone	14233-64-8	95%	1g	$209.00	2024-04-20
A2B Chem LLC	AE66942-2g	2,3,5-Tri-o-benzyl-d-arabino-1,4-lactone	14233-64-8	95	2g	$274.00	2024-01-04
A2B Chem LLC	AE66942-5g	2,3,5-Tri-o-benzyl-d-arabino-1,4-lactone	14233-64-8	95	5g	$550.00	2024-01-04